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Introduction:

UCB9386 is a potent and selective, brain-penetrant inhibitor of NUAK family SNF1-like kinase
1 (Nuak1l), a serine/threonine kinase belonging to the AMP-activated protein kinase (AMPK)
family.[1][2][3][4] Nuak1 is implicated in various physiological and pathological processes,
including cell adhesion, proliferation, and tumor invasion.[3] Therefore, accurately measuring
the engagement of UCB9386 with its target, Nuakl, within a cellular context is crucial for
understanding its mechanism of action and for the development of effective therapeutics. This
document provides detailed protocols for assessing UCB9386 target engagement in cells using
two distinct and robust methodologies: a pharmacodynamic biomarker assay based on the
phosphorylation of a direct downstream substrate and a direct biophysical assay, the
NanoBRET™ Target Engagement (TE) Intracellular Kinase Assay.

UCB9386 Compound Profile
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Parameter Value Reference

Nuakl (NUAK family SNF1-like
Target _ [1][2]
kinase 1)

Biochemical pIC50 10.1 [1][2]

o Inhibits Nuak2 and Jak2 with
Off-Target Activity o [1112][3]
~50% inhibition at 10 nM

ATP-competitive kinase Inferred from kinase inhibitor

Mechanism of Action N '
inhibitor profile

Nuak1l Signaling Pathway and UCB9386 Inhibition

Nuakl is activated by the upstream kinase LKB1. Once active, Nuakl phosphorylates a
number of downstream substrates to regulate various cellular processes. A well-characterized
direct substrate of Nuakl is Myosin Phosphatase Target Subunit 1 (MYPTL1), which is
phosphorylated at Serine 445. This phosphorylation event can be monitored to assess Nuakl
activity in cells. UCB9386, as a Nuak1l inhibitor, blocks this phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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